5-chloro-N-(2-(methylthio)benzo[d]thiazol-6-yl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C13H9ClN2OS3/c1-18-13-16-8-3-2-7(6-10(8)20-13)15-12(17)9-4-5-11(14)19-9/h2-6H,1H3,(H,15,17)
• InChI Key: BFPZYYVAUPOGIT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(S1)C=C(C=C2)NC(=O)C3=CC=C(S3)Cl
• Molecular Formula: C13H9ClN2OS3
• Molecular Weight: 340.9 g/mol

Description

The compound “5-chloro-N-(2-(methylthio)benzo[d]thiazol-6-yl)thiophene-2-carboxamide” is a derivative of thiazole. Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Synthesis Analysis

The synthesis of benzothiazole derivatives, which includes “5-chloro-N-(2-(methylthio)benzo[d]thiazol-6-yl)thiophene-2-carboxamide”, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions etc.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

The carbon at 2nd position is the most active site from synthetic and medicinal point of view. As per the structure activity relationship, changes in the functional group at 2nd position induce a tragic change in the biological activity of compounds.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antimicrobial Properties

• Thiazoles, including derivatives like our compound, have been investigated for their antimicrobial potential. .

Anticancer Activity

• Thiazole-based molecules have shown antitumor or cytotoxic properties. .

Industrial Applications

• Beyond medicine, thiazoles find use in industrial applications. .

Mechanism of Action

Target of Action

The compound, also known as 5-chloro-N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]thiophene-2-carboxamide, is a benzothiazole derivative . Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . The primary target of these compounds is the enzyme DprE1, which is crucial for the survival of Mycobacterium tuberculosis .

Mode of Action

The compound interacts with its target, DprE1, inhibiting its function . This interaction disrupts the normal functioning of the bacteria, leading to its death . The exact nature of this interaction and the resulting changes at the molecular level are still under investigation.

Biochemical Pathways

The inhibition of DprE1 affects the biosynthesis of arabinogalactan, a key component of the mycobacterial cell wall . This disruption in the biochemical pathway leads to the death of the bacteria .

Pharmacokinetics

Like other benzothiazole derivatives, it is expected to have good bioavailability

Result of Action

The compound’s action results in the death of Mycobacterium tuberculosis, the bacterium responsible for tuberculosis . By inhibiting the function of DprE1, the compound disrupts the biosynthesis of arabinogalactan, leading to the death of the bacteria .